3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione;2-benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol

• CAS No.: 61842-72-6
• Molecular Formula: C22H28O9
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione;2-benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol
• InChI: InChI=1S/C8H10O3.C8H4O3.C6H14O3/c2*9-7-5-3-1-2-4-6(5)8(10)11-7;1-2-6(3-7,4-8)5-9/h5-6H,1-4H2;1-4H;7-9H,2-5H2,1H3
• InChI Key: KDHJICCLIOCXMX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)(CO)CO.C1CCC2C(C1)C(=O)OC2=O.C1=CC=C2C(=C1)C(=O)OC2=O

Description

3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione: , 2-benzofuran-1,3-dione , and 2-ethyl-2-(hydroxymethyl)propane-1,3-diol are organic compounds with diverse applications in various fields. These compounds are known for their unique chemical structures and properties, making them valuable in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

• 3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione

  • This compound can be synthesized through the hydrogenation of phthalic anhydride in the presence of a suitable catalyst .
  • Reaction conditions typically involve elevated temperatures and pressures to facilitate the hydrogenation process .

• 2-benzofuran-1,3-dione

  • This compound can be prepared by the oxidation of benzofuran using oxidizing agents such as potassium permanganate or chromium trioxide .
  • The reaction is usually carried out in an acidic medium to enhance the oxidation process .

• 2-ethyl-2-(hydroxymethyl)propane-1,3-diol

  • This compound can be synthesized by the reaction of ethylene oxide with trimethylolpropane .
  • The reaction is typically conducted under controlled temperature and pressure conditions to ensure the formation of the desired product .

Industrial Production Methods

• Industrial production of these compounds often involves large-scale chemical reactors and continuous processing techniques to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione: can undergo oxidation to form various derivatives.

  • Common oxidizing agents include potassium permanganate and hydrogen peroxide .

• Reduction

  2-benzofuran-1,3-dione: can be reduced to form benzofuran derivatives.

  • Reducing agents such as lithium aluminum hydride are commonly used .

• Substitution

  2-ethyl-2-(hydroxymethyl)propane-1,3-diol: can undergo substitution reactions to form various esters and ethers.

  • Common reagents include acyl chlorides and alkyl halides .

Major Products Formed

• The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of 3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione can yield various carboxylic acid derivatives .

Scientific Research Applications

Chemistry

• These compounds are used as intermediates in the synthesis of various organic molecules .
• They serve as building blocks for the development of new materials and pharmaceuticals .

Biology

2-benzofuran-1,3-dione: has been studied for its potential biological activities, including antimicrobial and anticancer properties.

2-ethyl-2-(hydroxymethyl)propane-1,3-diol: is used in the formulation of various biological assays and diagnostic reagents.

Medicine

• These compounds are investigated for their potential therapeutic applications, including drug development and delivery systems .

Industry

3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione: is used in the production of polymers and resins.

2-ethyl-2-(hydroxymethyl)propane-1,3-diol: is used as a stabilizer and additive in various industrial formulations.

Mechanism of Action

• The mechanism of action of these compounds varies depending on their specific applications and targets .
• For example, 2-benzofuran-1,3-dione exerts its effects by interacting with cellular enzymes and pathways involved in oxidative stress and apoptosis .

2-ethyl-2-(hydroxymethyl)propane-1,3-diol: acts as a stabilizing agent by forming hydrogen bonds with other molecules, enhancing their stability and solubility.

Comparison with Similar Compounds

Similar Compounds

• Hexahydromethylphthalic anhydride
• Tetrahydrophthalic anhydride
• Trimethylolpropane

Uniqueness

• 3a,4,5,6,7,7a-Hexahydro-2-benzofuran-1,3-dione is unique due to its hexahydro structure, which imparts specific chemical and physical properties .
• 2-benzofuran-1,3-dione is distinct for its benzofuran core, which contributes to its biological activities .
• 2-ethyl-2-(hydroxymethyl)propane-1,3-diol is notable for its multifunctional hydroxyl groups, making it a versatile compound in various applications .